N-(4-acetamidophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
Description
N-(4-acetamidophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide, also known as APDC, is a chemical compound that has been extensively studied for its potential use in scientific research. APDC is a heterocyclic compound that has been found to have a wide range of biological activities, making it a promising candidate for use in various fields of research.
Scientific Research Applications
Inhibitor of COX-2
“N-(4-acetamidophenyl)-indomethacin amide” is a potent and selective reversible inhibitor of COX-2 . It inhibits human recombinant and ovine COX-2 with IC 50 values of 0.12 and 0.625 µM, respectively . It is about 400 times less potent as an inhibitor of human recombinant COX-1 and 80 times less potent as an inhibitor of ovine COX-1 than ovine COX-2 .
Antioxidant Activity
The compound and its aza Michael adduct were efficiently utilized to construct novel various heterocycles . The hydrazone and oxime derivatives showed in vitro a high potent antioxidant activity . The aza Michael adduct also exhibited a moderate reducing antioxidant power .
Anti-inflammatory and Anti-carcinogenic
Flavonoids and phenolic compounds that are widely distributed in plants have been reported to exert multiple biological effects as antioxidant, free radical scavenging abilities, anti-inflammatory and anti-carcinogenic .
Antiulcer and Cytoprotective Properties
Aryl- and heteroaryl substituted 4-oxobut-2-enoic acids and their derivatives represent an important class of compounds with interesting pharmacological medications including antiulcer and cytoprotective properties .
Kynurenine-3-hydroxylase Inhibition Activity
The compound has been reported to have kynurenine-3-hydroxylase inhibition activity .
Human Cytomegalovirus Protease Inhibition Activity
The compound has been reported to have human cytomegalovirus protease inhibition activity .
Antibiotic Activity
Several naturally occurring acylacrylic acids show notable antibiotic activity .
Intermediate in Organic Synthesis
4-Acetamidophenol formulated pharmaceutical products are used as an intermediate in organic synthesis .
properties
IUPAC Name |
N-(4-acetamidophenyl)-6-oxo-1H-pyridazine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N4O3/c1-8(18)14-9-2-4-10(5-3-9)15-13(20)11-6-7-12(19)17-16-11/h2-7H,1H3,(H,14,18)(H,15,20)(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OHYUTLGBKZIXJZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)C2=NNC(=O)C=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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